Cas no 14178-18-8 (2-(Phenylmethoxy)-3-pyridinecarboxylic acid)

2-(Phenylmethoxy)-3-pyridinecarboxylic acid Properties

Names and Identifiers

• 2-Benzyloxynicotinic acid
• 2-(Phenylmethoxy)-3-pyridinecarboxylic acid
• 2-phenylmethoxypyridine-3-carboxylic acid
• 2-Benzyloxy-nicotinic acid
• Nicotinicacid, 2-(benzyloxy)- (8CI)
• AKOS000142739
• UNM000011073701
• MFCD00442989
• SR-01000391249
• FT-0688384
• 3-Pyridinecarboxylic acid, 2-(phenylmethoxy)-
• FUNQFOUBLCEFIK-UHFFFAOYSA-N
• Oprea1_601224
• FT-0653461
• 14178-18-8
• DTXSID10354046
• UNM-0000305916
• A26191
• 2-Benzyloxypyridine-3-carboxylic acid
• Oprea1_289936
• CS-0060544
• AS-66632
• 2-(benzyloxy)nicotinicacid
• SCHEMBL3604199
• W17734
• HMS1580G11
• FT-0645201
• 2-(benzyloxy)nicotinic acid
• AC-9576
• 2-(BENZYLOXY)PYRIDINE-3-CARBOXYLIC ACID
• SR-01000391249-1
• DB-027824
• +Expand

• MDL： MFCD00442989
• InChIKey： FUNQFOUBLCEFIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO3/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)COC2=C(C=CC=N2)C(=O)O

Computed Properties

• Exact Mass: 263.035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 229.074
• Heavy Atom Count: 17
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• PSA: 59.42
• Boiling Point: 401.6 °C at 760 mmHg
• Melting Point: 135-136 ºC
• Flash Point: 196.7 °C
• Color/Form: White solid
• Density: 1.274